1-(4,5-Dimethoxy-2-nitrophenyl)ethanone

• IUPAC Name: 1-(4,5-dimethoxy-2-nitrophenyl)ethanone
• InChI: InChI=1S/C10H11NO5/c1-6(12)7-4-9(15-2)10(16-3)5-8(7)11(13)14/h4-5H,1-3H3
• InChI Key: ZVLFGESHYMKNQP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1[N+](=O)[O-])OC)OC
• Molecular Formula: C10H11NO5
• DSSTOX Substance ID: DTXSID4073336
• Molecular Weight: 225.20 g/mol
• CAS RN: 4101-32-0

Description

1-(4,5-Dimethoxy-2-nitrophenyl)ethanone, more commonly referred to as DMNP, is an organic compound with a wide range of applications in the scientific research and medical fields. It is a colorless, crystalline solid with a melting point of 76-78°C and a boiling point of 202-204°C. DMNP is a substituted nitrophenyl ethanone and is an important intermediate in the synthesis of a variety of compounds, such as pharmaceuticals and agrochemicals. It is also used as a reagent in the synthesis of other compounds, as well as in analytical chemistry.

Scientific Research Applications

Solid-Liquid Phase Equilibrium

• Research by Li et al. (2019) explored the solid-liquid phase equilibrium of closely related compounds, 1-(3-nitrophenyl)ethanone and 1-(4-nitrophenyl)ethanone. Their study, which utilized solvents like methanol and n-propanol, was pivotal in constructing isothermal ternary phase diagrams, essential for understanding the crystallization and separation processes of these compounds (Li et al., 2019).

Molecular Crystal Structure Analysis

• Maru and Shah (2013) conducted research on a related compound, synthesizing 4-(4,5-Dimethoxy-2-nitrophenyl)-2,6-dimethyl-3,5-dicarbmethoxy-1,4-dihydropyridine. Their work, which included crystal structure analysis through X-ray diffraction, contributes to the understanding of molecular structures and properties of such compounds (Maru & Shah, 2013).

Photochemical Studies

• The photochemical behavior of compounds structurally similar to 1-(4,5-Dimethoxy-2-nitrophenyl)ethanone has been studied, as in the case of 1,2-di(3′,4′-dimethoxyphenyl)ethanone by Castellan et al. (1990). Their research into the photochemical transformations of these compounds in various states and environments contributes to the understanding of their reactivity and potential applications (Castellan et al., 1990).

Lignin Model Compounds

• Kawai, Umezawa, and Higuchi (1988) examined phenolic beta-1 lignin substructure model compounds, closely related to this compound. Their work on the degradation mechanisms of these compounds by enzymes like laccase from Coriolus versicolor provides valuable insights into lignin degradation and potential applications in biotechnology (Kawai et al., 1988).

Synthesis of Novel Compounds

• The synthesis of novel compounds using derivatives of this compound has been a focus of research. For instance, the synthesis and study ofchalcone derivatives and their antimicrobial activity, as explored by Patel et al. (2011), demonstrates the potential of such compounds in developing new therapeutic agents (Patel et al., 2011).

Hydrogen Bonding Motif Analysis

• Hibbs, Overgaard, and Piltz (2003) conducted a charge density analysis of 1-(2-hydroxy-5-nitrophenyl)ethanone, which is structurally similar to this compound. Their study, utilizing high-resolution X-ray and neutron diffraction, offers valuable insights into intra- and intermolecular bonding features of these compounds (Hibbs et al., 2003).

Carboxyl Protecting Group Research

• Research on base-labile carboxyl protecting groups, as in the work of Robles, Pedroso, and Grandas (1993), demonstrates the use of compounds like 1-[4-(2-hydroxyethyl)-3-nitrophenyl]-1-ethanone, closely related to this compound. This contributes to the development of new synthetic methodologies in organic chemistry (Robles et al., 1993).